Cas no 52977-72-7 (N,N-Bis(carboxymethyl)-L-valine)
52977-72-7 structure
Product Name:N,N-Bis(carboxymethyl)-L-valine
CAS No:52977-72-7
MF:C9H15NO6
MW:233.218503236771
CID:2843419
PubChem ID:71442003
Update Time:2025-04-21
N,N-Bis(carboxymethyl)-L-valine Chemical and Physical Properties
Names and Identifiers
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- N,N-Bis(carboxymethyl)-L-valine
- 52977-72-7
- DTXSID50850911
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- Inchi: 1S/C9H15NO6/c1-5(2)8(9(15)16)10(3-6(11)12)4-7(13)14/h5,8H,3-4H2,1-2H3,(H,11,12)(H,13,14)(H,15,16)/t8-/m0/s1
- InChI Key: MNKCOPCEKKDGGV-QMMMGPOBSA-N
- SMILES: OC([C@H](C(C)C)N(CC(=O)O)CC(=O)O)=O
Computed Properties
- Exact Mass: 233.08993720Da
- Monoisotopic Mass: 233.08993720Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 115Ų
N,N-Bis(carboxymethyl)-L-valine Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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